Cas no 7251-54-9 (2-[(3-chlorobenzyl)sulfanyl]-4,5-dihydro-1H-imidazol-1-ium bromide)

• Product Name: 2-[(3-chlorobenzyl)sulfanyl]-4,5-dihydro-1H-imidazol-1-ium bromide
• CAS No: 7251-54-9
• MF: C₁₀H₁₂BrClN₂S
• MW: 307.637679100037
• CID: 1759780
• PubChem ID: 23684
• Update Time: 2025-04-21

2-[(3-chlorobenzyl)sulfanyl]-4,5-dihydro-1H-imidazol-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorobenzyl)sulfanyl]-4,5-dihydro-1H-imidazol-1-ium bromide
• 1H-imidazole, 2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-, hydrobromide (1:1)
• 2-[(3-Chlorobenzyl)sulfanyl]-4,5-dihydro-1H-imidazole hydrobromide (1:1)
• 2-[(m-Chlorobenzyl)thio]-2-imidazoline monohydrobromide
• 2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydro-1H-imidazol-1-ium,bromide
• 2-((m-Chlorobenzyl)thio)-2-imidazoline monohydrobromide
• NSC 67444
• 2-IMIDAZOLINE, 2-((m-CHLOROBENZYL)THIO)-, MONOHYDROBROMIDE
• 7251-54-9

• Inchi： 1S/C10H11ClN2S.BrH/c11-9-3-1-2-8(6-9)7-14-10-12-4-5-13-10;/h1-3,6H,4-5,7H2,(H,12,13);1H
• InChI Key： RPNXOZVDYCBJRU-UHFFFAOYSA-N
• SMILES： [Br-].ClC1=CC=CC(=C1)CSC1=NCC[NH2+]1

Computed Properties

• Exact Mass: 293.8655
• Monoisotopic Mass: 305.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Boiling Point: 348.5°C at 760 mmHg
• Flash Point: 164.6°C
• PSA: 26.46